Cas no 128161-60-4 (3-(Isopentyloxy)benzoic acid)

• Product Name: 3-(Isopentyloxy)benzoic acid
• CAS No: 128161-60-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD05819797
• CID: 1067985
• Update Time: 2025-04-20

3-(Isopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Isopentyloxy)benzoic acid
• 3-Isoamyloxy-benzoesaeure
• 3-Isopentyloxy-benzoesaeure
• 3-isopentyloxy-benzoic acid
• AC1NGS65
• ARONIS010472
• CTK6A8009
• SBB079979
• STL026210

• MDL： MFCD05819797
• Inchi： 1S/C12H16O3/c1-9(2)6-7-15-11-5-3-4-10(8-11)12(13)14/h3-5,8-9H,6-7H2,1-2H3,(H,13,14)
• InChI Key： HOCWIVDRDZHCRS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids